2-[4-(2,5-dimethylbenzyl)-1-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(2,5-dimethylphenyl)methyl]piperazin-1-yl]ethanol
• InChI: InChI=1S/C15H24N2O/c1-13-3-4-14(2)15(11-13)12-17-7-5-16(6-8-17)9-10-18/h3-4,11,18H,5-10,12H2,1-2H3
• InChI Key: ZPTCKONIPWZEPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2CCN(CC2)CCO
• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol

Description

The compound “2-[4-(2,5-dimethylbenzyl)-1-piperazinyl]ethanol” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound. It’s worth noting that it contains a piperazine ring, which is a common feature in many pharmaceuticals and other biologically active compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which it is subjected. Without specific information about its structure, it’s difficult to predict its reactivity.

Scientific Research Applications

Neuropharmacology and Neurological Disorders

• Alpha1-Adrenergic Receptors (α1-AR) Modulation : 2-(4-(2,5-Dimethylbenzyl)piperazin-1-yl)ethan-1-ol has been investigated for its interactions with α1-AR. These receptors play a crucial role in regulating neurotransmitter release and vascular tone. .
• Neuroprotection : The compound’s anti-apoptotic properties make it a candidate for neuroprotective strategies. .

Drug Development and Medicinal Chemistry

• Pharmaceutical Intermediates : 2-(4-(2,5-Dimethylbenzyl)piperazin-1-yl)ethan-1-ol serves as an intermediate in the synthesis of various pharmaceutical compounds. .
• Antagonists and Receptor Ligands : Researchers investigate its potential as an antagonist for specific receptors, paving the way for novel drug development. .

Polymer Chemistry and Catalysts

• Polyurethane Catalysts : The compound participates in the synthesis of polyurethane catalysts. .
• Corrosion Inhibitors : Researchers explore its use in corrosion inhibition formulations for metal protection. .

Synthetic Fiber Industry

• Surfactant Synthesis : 2-(4-(2,5-Dimethylbenzyl)piperazin-1-yl)ethan-1-ol plays a role in surfactant production. .

Biomedical Research

• Cell Culture and Assays : Scientists utilize the compound in cell culture studies and biochemical assays. .
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Other Applications

• Cetirizine Related Compound : The compound is related to cetirizine, an antihistamine. .
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Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Without specific information about these properties, it’s difficult to provide a detailed safety assessment.

Future Directions

The future research directions for this compound would likely involve further exploration of its synthesis, structure, and potential applications. This could include studies to determine its physical and chemical properties, investigations into its reactivity, and assessments of its potential biological activity.